Cas no 1602122-39-3 (2-(5-Methylmorpholin-3-yl)cyclopentan-1-one)
2-(5-Methylmorpholin-3-yl)cyclopentan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 2-(5-methylmorpholin-3-yl)cyclopentan-1-one
- 1602122-39-3
- EN300-1125187
- Cyclopentanone, 2-(5-methyl-3-morpholinyl)-
- 2-(5-Methylmorpholin-3-yl)cyclopentan-1-one
-
- Inchi: 1S/C10H17NO2/c1-7-5-13-6-9(11-7)8-3-2-4-10(8)12/h7-9,11H,2-6H2,1H3
- InChI Key: DYLXOFWCLHBMOE-UHFFFAOYSA-N
- SMILES: O1CC(C)NC(C1)C1C(CCC1)=O
Computed Properties
- Exact Mass: 183.125928785g/mol
- Monoisotopic Mass: 183.125928785g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 205
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.1
- Topological Polar Surface Area: 38.3Ų
Experimental Properties
- Density: 1.063±0.06 g/cm3(Predicted)
- Boiling Point: 297.4±30.0 °C(Predicted)
- pka: 8.35±0.60(Predicted)
2-(5-Methylmorpholin-3-yl)cyclopentan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1125187-0.05g |
2-(5-methylmorpholin-3-yl)cyclopentan-1-one |
1602122-39-3 | 95% | 0.05g |
$707.0 | 2023-10-26 | |
| Enamine | EN300-1125187-0.1g |
2-(5-methylmorpholin-3-yl)cyclopentan-1-one |
1602122-39-3 | 95% | 0.1g |
$741.0 | 2023-10-26 | |
| Enamine | EN300-1125187-0.25g |
2-(5-methylmorpholin-3-yl)cyclopentan-1-one |
1602122-39-3 | 95% | 0.25g |
$774.0 | 2023-10-26 | |
| Enamine | EN300-1125187-0.5g |
2-(5-methylmorpholin-3-yl)cyclopentan-1-one |
1602122-39-3 | 95% | 0.5g |
$809.0 | 2023-10-26 | |
| Enamine | EN300-1125187-1.0g |
2-(5-methylmorpholin-3-yl)cyclopentan-1-one |
1602122-39-3 | 1g |
$1086.0 | 2023-06-09 | ||
| Enamine | EN300-1125187-2.5g |
2-(5-methylmorpholin-3-yl)cyclopentan-1-one |
1602122-39-3 | 95% | 2.5g |
$1650.0 | 2023-10-26 | |
| Enamine | EN300-1125187-5.0g |
2-(5-methylmorpholin-3-yl)cyclopentan-1-one |
1602122-39-3 | 5g |
$3147.0 | 2023-06-09 | ||
| Enamine | EN300-1125187-10.0g |
2-(5-methylmorpholin-3-yl)cyclopentan-1-one |
1602122-39-3 | 10g |
$4667.0 | 2023-06-09 | ||
| Enamine | EN300-1125187-1g |
2-(5-methylmorpholin-3-yl)cyclopentan-1-one |
1602122-39-3 | 95% | 1g |
$842.0 | 2023-10-26 | |
| Enamine | EN300-1125187-5g |
2-(5-methylmorpholin-3-yl)cyclopentan-1-one |
1602122-39-3 | 95% | 5g |
$2443.0 | 2023-10-26 |
2-(5-Methylmorpholin-3-yl)cyclopentan-1-one Related Literature
-
Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
Additional information on 2-(5-Methylmorpholin-3-yl)cyclopentan-1-one
Professional Introduction to 2-(5-Methylmorpholin-3-yl)cyclopentan-1-one (CAS No. 1602122-39-3)
2-(5-Methylmorpholin-3-yl)cyclopentan-1-one is a significant compound in the field of chemical and pharmaceutical research, characterized by its unique structural and functional properties. This compound, identified by the CAS number 1602122-39-3, has garnered attention due to its potential applications in drug development and molecular biology. The structural motif of this molecule, featuring a cyclopentanone ring fused with a morpholine derivative, makes it a promising candidate for various biochemical interactions.
The compound's structure, specifically the presence of a 5-Methylmorpholin-3-yl substituent, contributes to its distinct chemical behavior. This moiety enhances the compound's solubility in polar solvents and improves its binding affinity to biological targets. Such characteristics are particularly valuable in the design of novel therapeutic agents where precise molecular interactions are crucial.
In recent years, there has been growing interest in exploring the pharmacological potential of cyclopentanone derivatives. The morpholine ring in 2-(5-Methylmorpholin-3-yl)cyclopentan-1-one introduces a hydrogen bond donor capability, which is essential for stabilizing protein-ligand interactions. This feature has been leveraged in the development of small-molecule inhibitors targeting various enzymes and receptors involved in metabolic and inflammatory pathways.
One of the most compelling aspects of this compound is its utility as a building block in medicinal chemistry. Researchers have utilized derivatives of 2-(5-Methylmorpholin-3-yl)cyclopentan-1-one to synthesize novel compounds with enhanced pharmacological activity. For instance, studies have demonstrated its role in developing molecules that exhibit potent anti-inflammatory properties by modulating cytokine production and inhibiting key signaling pathways.
The synthesis of 2-(5-Methylmorpholin-3-yl)cyclopentan-1-one involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been employed to construct the complex framework of this molecule efficiently. These methodologies not only improve the scalability of production but also allow for the introduction of diverse functional groups, enhancing the compound's versatility.
Recent advancements in computational chemistry have further accelerated the discovery process for this class of compounds. Molecular modeling studies have been instrumental in predicting the binding modes of 2-(5-Methylmorpholin-3-yl)cyclopentan-1-one with target proteins, providing insights into its mechanism of action. These computational approaches complement experimental data, enabling researchers to design more effective derivatives with tailored properties.
The pharmacokinetic profile of 2-(5-Methylmorpholin-3-yl)cyclopentan-1-one is another critical aspect that has been extensively studied. Preliminary findings suggest that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) characteristics, making it a promising candidate for clinical development. However, further studies are needed to fully elucidate its pharmacokinetic behavior and identify any potential metabolic liabilities.
In conclusion, 2-(5-Methylmorpholin-3-yl)cyclopentan-1-one (CAS No. 1602122-39-3) represents a significant advancement in chemical and pharmaceutical research. Its unique structural features and potential applications in drug development make it a valuable asset for academic and industrial researchers alike. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in shaping the future of medicine.
1602122-39-3 (2-(5-Methylmorpholin-3-yl)cyclopentan-1-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)